Cas no 882499-91-4 (Benzenesulfonamide, N-ethyl-4-mercapto-)

Benzenesulfonamide, N-ethyl-4-mercapto-, is a sulfur-containing aromatic compound with a molecular structure featuring an ethyl-substituted sulfonamide group and a thiol functional group at the para position. This configuration imparts reactivity for further chemical modifications, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the thiol group allows for selective conjugation or metal coordination, while the sulfonamide moiety enhances stability and solubility. Its well-defined reactivity profile and structural versatility make it suitable for use in drug discovery, catalysis, and material science. Proper handling is required due to the thiol group's sensitivity to oxidation.

Benzenesulfonamide, N-ethyl-4-mercapto- structure

882499-91-4 structure

Product Name:Benzenesulfonamide, N-ethyl-4-mercapto-

CAS No:882499-91-4

MF:C₈H₁₁NO₂S₂

MW:217.308439493179

CID:4287407

Update Time:2026-04-14

Benzenesulfonamide, N-ethyl-4-mercapto- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, N-ethyl-4-mercapto-

Benzenesulfonamide, N-ethyl-4-mercapto- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-55254687-1.0g	N-ethyl-4-sulfanylbenzene-1-sulfonamide	882499-91-4	95%	1.0g	$0.0	2022-12-08

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Additional information on Benzenesulfonamide, N-ethyl-4-mercapto-

Recent Advances in the Study of Benzenesulfonamide, N-ethyl-4-mercapto- (CAS: 882499-91-4)

Benzenesulfonamide, N-ethyl-4-mercapto- (CAS: 882499-91-4) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the design of enzyme inhibitors and therapeutic agents targeting various diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The compound's structure, characterized by a benzenesulfonamide core with an ethyl and mercapto substituent, has been the subject of extensive investigation due to its unique chemical properties. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules, as well as its direct biological effects. Recent studies have demonstrated its ability to modulate the activity of certain enzymes, including carbonic anhydrases and proteases, which are implicated in a range of pathological conditions.

One of the most promising areas of research involves the use of Benzenesulfonamide, N-ethyl-4-mercapto- in the development of novel anticancer agents. In vitro studies have shown that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, with minimal effects on normal cells. Mechanistic studies suggest that these effects may be mediated through the inhibition of key signaling pathways involved in cell proliferation and survival. Further optimization of the compound's structure could lead to the development of more potent and selective anticancer drugs.

Another significant application of Benzenesulfonamide, N-ethyl-4-mercapto- is in the field of antimicrobial therapy. Recent reports indicate that this compound and its derivatives possess activity against a range of bacterial and fungal pathogens. The mercapto group appears to play a crucial role in this activity, possibly by interacting with essential microbial enzymes or disrupting cellular redox balance. These findings open up new possibilities for the design of next-generation antimicrobial agents, particularly in the face of increasing antibiotic resistance.

From a synthetic chemistry perspective, recent advances have been made in the efficient production of Benzenesulfonamide, N-ethyl-4-mercapto- and its derivatives. New catalytic methods have been developed that allow for higher yields and better control over stereochemistry, which is critical for biological activity. Additionally, computational modeling studies have provided valuable insights into the structure-activity relationships of this compound class, guiding the rational design of more effective derivatives.

In conclusion, Benzenesulfonamide, N-ethyl-4-mercapto- (CAS: 882499-91-4) represents a promising platform for drug discovery across multiple therapeutic areas. The compound's unique chemical features and demonstrated biological activities make it a valuable tool for medicinal chemists. Future research directions may include further exploration of its mechanism of action, development of more potent analogs, and evaluation in preclinical models of disease. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of new therapeutic agents.